3-Methyl-2,5-bis(3-methylthiophen-2-yl)thiophene

• CAS No.: 109967-94-4
• Molecular Formula: C15H14S3
• Molecular Weight: 290.5 g/mol
• IUPAC Name: 3-methyl-2,5-bis(3-methylthiophen-2-yl)thiophene
• InChI: InChI=1S/C15H14S3/c1-9-4-6-16-13(9)12-8-11(3)15(18-12)14-10(2)5-7-17-14/h4-8H,1-3H3
• InChI Key: RWEWXQGKLKUAHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2=CC(=C(S2)C3=C(C=CS3)C)C

Description

3-Methyl-2,5-bis(3-methylthiophen-2-yl)thiophene is an organic compound belonging to the thiophene family. Thiophenes are heterocyclic compounds containing a sulfur atom in a five-membered ring. This particular compound is characterized by the presence of two 3-methylthiophene units attached to a central thiophene ring.

Preparation Methods

The synthesis of 3-Methyl-2,5-bis(3-methylthiophen-2-yl)thiophene typically involves the following steps:

Starting Materials: The synthesis begins with commercially available thiophene derivatives.

Reaction Conditions: A common method involves the use of a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling, to link the thiophene units.

Industrial Production: On an industrial scale, the synthesis may involve continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

3-Methyl-2,5-bis(3-methylthiophen-2-yl)thiophene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or m-chloroperbenzoic acid, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of thiol derivatives.

Substitution: Electrophilic substitution reactions are common, where halogenation or nitration can occur at the thiophene rings.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-Methyl-2,5-bis(3-methylthiophen-2-yl)thiophene has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: The compound’s derivatives have shown potential in biological applications, such as antimicrobial and anticancer agents.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: In the field of materials science, it is used in the fabrication of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 3-Methyl-2,5-bis(3-methylthiophen-2-yl)thiophene involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with various enzymes and receptors, influencing their activity.

Pathways Involved: The compound’s effects are mediated through pathways related to its electronic properties, such as charge transfer and electron mobility.

Comparison with Similar Compounds

3-Methyl-2,5-bis(3-methylthiophen-2-yl)thiophene can be compared with other similar compounds:

Similar Compounds: Compounds like 2,5-bis(trimethylstannyl)thiophene and 3,3’‘-dimethyl-2,2’:5’,2’'-terthiophene share structural similarities.

Uniqueness: The presence of methyl groups at specific positions on the thiophene rings enhances its electronic properties, making it more suitable for certain applications compared to its analogs.